Acceptable Intake (AI) Compared to Other NDSRIs
N-Nitroso Ambroxol has an established Acceptable Intake (AI) of 1500 ng/day, as published by both the TGA (Australia, updated 31 January 2024) and the EMA (Appendix 1), corresponding to CPCA Category 5—the lowest carcinogenic potency category [1][2]. This AI is 83-fold higher (i.e., less restrictive) than that of N-nitroso-desvenlafaxine (AI 18 ng/day, CPCA Category 1) and 15-fold higher than that of N-nitroso-dorzolamide (AI 100 ng/day, CPCA Category 2), and also 3.75-fold higher than its own previous AI of 400 ng/day prior to the TGA/EMA update [3]. The AI revision was based on a negative Enhanced Ames Test (EAT) result, indicating that N-Nitroso Ambroxol lacks mutagenic activity under the tested conditions, in contrast to Category 1 and 2 NDSRIs that carry substantially more stringent AI limits [2].
| Evidence Dimension | Regulatory Acceptable Intake (AI) limit (ng/day) |
|---|---|
| Target Compound Data | N-Nitroso Ambroxol: 1500 ng/day (CPCA Category 5 / EAT Negative) |
| Comparator Or Baseline | N-nitroso-desvenlafaxine: 18 ng/day (CPCA Category 1); N-nitroso-dorzolamide: 100 ng/day (CPCA Category 2); Previous N-Nitroso Ambroxol AI: 400 ng/day |
| Quantified Difference | 83-fold higher AI vs. desvenlafaxine NDSRI; 15-fold higher vs. dorzolamide NDSRI; 3.75-fold increase from prior 400 ng/day value |
| Conditions | Regulatory AI values established by TGA and EMA using CPCA methodology and/or Enhanced Ames Test (EAT) data |
Why This Matters
The high AI of 1500 ng/day means that Ambroxol drug product manufacturers face a less restrictive quantitative control threshold for this specific NDSRI compared to many other nitrosamine impurities, directly impacting analytical method sensitivity requirements, batch rejection criteria, and overall regulatory submission strategy for ANDA/DMF filings.
- [1] Therapeutic Goods Administration (TGA), Australia. Established Acceptable Intake for Nitrosamines in Medicines. N-Nitroso-ambroxol: AI 1500 ng/day. Updated 31 January 2024. https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
- [2] USP Nitrosamines Exchange. Updated EMA-Acceptable Intakes (AIs) Established for N-Nitrosamines. 21 November 2023. N-nitroso-ambroxol: EAT Negative, AI 1500 ng/day. https://nitrosamines.usp.org/t/updated-ema-acceptable-intakes-ais-established-for-n-nitrosamines/8407 View Source
- [3] USP Nitrosamines Exchange. TGA (Australia) Updates Published Acceptable Intakes. 31 January 2024. N-Nitroso-ambroxol AI 1500 ng/day (previous 400 ng/day); N-nitroso-dabigatran AI 1500 ng/day (previous 400 ng/day). https://nitrosamines.usp.org/t/tga-australia-updates-published-acceptable-intakes/9034 View Source
